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Compound of Interest

Compound Name: Cadmium myristate

Cat. No.: B160200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cadmium myristate, with the CAS number 10196-67-5, is a cadmium salt of myristic acid. It is

a key precursor in the synthesis of advanced nanomaterials, particularly cadmium-containing

quantum dots (QDs). While not used as a direct therapeutic agent, its role in the production of

QDs for biomedical imaging and potential drug delivery applications makes it a compound of

significant interest to researchers in materials science and nanomedicine. This guide provides

a comprehensive overview of its chemical properties, synthesis, and applications, with a focus

on its utility in the fabrication of nanoparticles.

Physicochemical Properties
Cadmium myristate is a white solid that is insoluble in water. A summary of its key

physicochemical properties is presented in the table below.
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Property Value Reference

CAS Number 10196-67-5 [1][2][3][4]

Molecular Formula C28H54CdO4 [3][4]

Molecular Weight 567.137 g/mol [3][4]

Boiling Point 319.6°C at 760 mmHg [2][3]

Flash Point 144.8°C [2][3]

Vapor Pressure 0.000139 mmHg at 25°C [3][5]

Enthalpy of Fusion (ΔfusH) 43.00 kJ/mol at 374.70 K [6]

Entropy of Fusion (ΔfusS) 115.00 J/mol·K at 374.70 K [6]

Topological Polar Surface Area 80.3 Å² [1]

EC Number 233-489-6 [1][2][3]

Synonyms

Cadmium tetradecanoate,

Tetradecanoic acid, cadmium

salt (2:1), cadmium

ditetradecanoate

[1][3]

Experimental Protocols
Synthesis of Cadmium Myristate
Two common methods for the synthesis of cadmium myristate are detailed below. Both

methods yield a white precipitate of cadmium myristate that can be isolated and dried.

Method 1: From Sodium Myristate and Cadmium Nitrate

This protocol involves the reaction of sodium myristate with cadmium nitrate in methanol.[7]

Materials:

Sodium myristate

Cadmium nitrate tetrahydrate (Cd(NO3)2·4H2O)
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Methanol

Procedure:

Dissolve 5 g (20 mmol) of sodium myristate in 250 mL of methanol in a 1000 mL round-

bottom flask. Use sonication and vigorous stirring to aid dissolution.

In a separate 500 mL round-bottom flask, dissolve 3 g (10 mmol) of Cd(NO3)2·4H2O in

methanol.

Add the cadmium nitrate solution dropwise to the sodium myristate solution while stirring.

Continue stirring the mixture for 2 hours at room temperature. A white precipitate will form.

Filter the white precipitate and wash it three times with 20 mL of methanol.

Dry the resulting white solid under vacuum at 40°C overnight.

Method 2: From Myristic Acid, Sodium Hydroxide, and Cadmium Nitrate

This protocol first generates sodium myristate in situ, which then reacts with cadmium nitrate.

[8]

Materials:

Myristic acid

Sodium hydroxide (NaOH)

Cadmium nitrate tetrahydrate (Cd(NO3)2·4H2O)

Methanol

Procedure:

Dissolve 0.240 g of sodium hydroxide and 1.370 g of myristic acid in 240 mL of methanol.

In a separate flask, dissolve 0.617 g of cadmium nitrate tetrahydrate in 40 mL of methanol.
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Add the cadmium nitrate solution dropwise (approximately 1 drop/second) to the stirring

(800 rpm) sodium myristate solution.

After the appearance of a white precipitate, filter the solution to collect the precipitate on

filter paper.

Wash the precipitate with methanol three times.

Dry the collected solid under vacuum overnight.

Synthesis of Cadmium Selenide (CdSe) Nanoplatelets
using Cadmium Myristate
Cadmium myristate is a crucial precursor in the synthesis of CdSe nanoplatelets, acting as a

cadmium source and a ligand to control nanocrystal growth.[9]

Materials:

Cadmium myristate

Selenium (Se) powder

1-Octadecene (ODE)

Cadmium acetate

Procedure:

In a reaction flask, combine cadmium myristate and elemental selenium in 1-

octadecene.

Heat the mixture to a specific temperature (e.g., 240°C).

At a designated temperature (e.g., 190°C, 220°C, or 240°C), introduce cadmium acetate

to the reaction mixture.[9] The addition of cadmium acetate triggers the anisotropic growth

of the nanoplatelets.[9]
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The reaction time and temperature will influence the size and properties of the resulting

CdSe nanoplatelets.

The final product is a mixture of CdSe quantum dots and nanoplatelets, which can be

separated by size-selective precipitation.[9]
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Caption: Workflow for the synthesis of cadmium myristate.

General Workflow for Nanoparticle Synthesis using
Cadmium Myristate
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Caption: General workflow for nanoparticle synthesis.
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Applications in Research and Drug Development
The primary application of cadmium myristate is as a precursor in the synthesis of cadmium-

containing quantum dots (QDs), such as CdSe and CdS.[9][10][11] These QDs have unique

optical properties that make them valuable in various biomedical applications, including:

Bioimaging: The bright and stable fluorescence of QDs allows for their use as probes in

cellular and in vivo imaging.[12][13]

Drug Delivery: QDs can be functionalized to act as nanocarriers for targeted drug delivery to

specific cells or tissues, such as cancer cells.[12][13][14]

It is important to note that cadmium myristate itself is not used as a therapeutic agent. Its

relevance to drug development is indirect, through its essential role in creating the QD

nanostructures that can be used in drug delivery systems.

Toxicity and Safety Considerations
Cadmium and its compounds are known to be toxic.[15][16] Cadmium can accumulate in the

body with a long biological half-life and may cause damage to the liver and kidneys.[16][17] It is

also classified as a human carcinogen.[13][17] While specific toxicological data for cadmium
myristate is not readily available, it should be handled with the appropriate safety precautions

for a toxic cadmium compound.[18] This includes working in a well-ventilated fume hood,

wearing personal protective equipment (gloves, eye protection), and avoiding inhalation of dust

or contact with skin.[18]

The toxicity of cadmium-containing QDs is a significant area of research. The potential for

cadmium ion leakage from the QD core is a major concern for their clinical application.[13][14]

Conclusion
Cadmium myristate (CAS 10196-67-5) is a vital chemical precursor in the field of

nanotechnology. Its primary role is in the controlled synthesis of cadmium-containing quantum

dots, which have promising applications in biomedical imaging and as potential platforms for

targeted drug delivery. While the inherent toxicity of cadmium necessitates careful handling and

further research into the long-term safety of QD-based technologies, the unique properties of
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the nanomaterials derived from cadmium myristate ensure its continued importance in

advanced materials research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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